(2,6-Difluoropyridin-3-yl)methanamine;hydrochloride

• IUPAC Name: (2,6-difluoropyridin-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H6F2N2.ClH/c7-5-2-1-4(3-9)6(8)10-5;/h1-2H,3,9H2;1H
• InChI Key: XKTQCXOKCRTQJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1CN)F)F.Cl
• Molecular Formula: C6H7ClF2N2
• Molecular Weight: 180.58 g/mol

Description

“(2,6-Difluoropyridin-3-yl)methanamine;hydrochloride” is a chemical compound with the CAS Number: 2253640-59-2. It has a molecular weight of 180.58. The compound is typically stored at -10 degrees Celsius and is usually in the form of a powder.

Molecular Structure Analysis

The InChI code for “(2,6-Difluoropyridin-3-yl)methanamine;hydrochloride” is 1S/C6H6F2N2.ClH/c7-5-2-1-4(3-9)6(8)10-5;/h1-2H,3,9H2;1H. This code provides a specific string of characters that describes the molecular structure of the compound.

Physical And Chemical Properties Analysis

“(2,6-Difluoropyridin-3-yl)methanamine;hydrochloride” is a powder. It is stored at -10 degrees Celsius.

Scientific Research Applications

Synthesis and Catalysis

The compound has been utilized in the synthesis of diiron(III) complexes, acting as a functional model for methane monooxygenases. These complexes have been explored for their catalytic efficiency in selective hydroxylation of alkanes, demonstrating significant potential in organic synthesis and industrial applications (Sankaralingam & Palaniandavar, 2014).

Cellular Imaging and Photocytotoxicity

Research on iron(III) catecholates, where "(2,6-Difluoropyridin-3-yl)methanamine; hydrochloride" serves as a building block, has demonstrated unprecedented photocytotoxicity in red light for cancer treatment. These complexes have been used for cellular imaging, showcasing the integration of diagnostic and therapeutic functions (Basu et al., 2014).

Anticonvulsant Agents

Novel Schiff bases of 3-aminomethyl pyridine, related to "(2,6-Difluoropyridin-3-yl)methanamine; hydrochloride," have shown significant anticonvulsant activity. This suggests its potential utility in designing new therapeutic agents for epilepsy and other seizure disorders (Pandey & Srivastava, 2011).

Enhanced Cellular Uptake

Iron(III) complexes involving derivatives of "(2,6-Difluoropyridin-3-yl)methanamine; hydrochloride" have shown enhanced cellular uptake and remarkable photocytotoxicity. This has implications for the development of targeted cancer therapies, highlighting the compound's role in medicinal chemistry (Basu et al., 2015).

Photophysical Properties

Studies involving the synthesis and characterization of polydentate ligands, where "(2,6-Difluoropyridin-3-yl)methanamine; hydrochloride" acts as a precursor, have delved into photophysical behaviors. Such research aids in the development of materials with specific optical properties for applications in light-emitting devices and sensors (Li Ping-hua, 2010).

Polymer Synthesis

The compound has been instrumental in the synthesis of zinc(II) complexes that act as pre-catalysts for the production of polylactide, a biodegradable polymer. This application is crucial for the development of sustainable materials and eco-friendly manufacturing processes (Kwon, Nayab, & Jeong, 2015).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The safety data sheet (MSDS) for the compound can provide more detailed safety information.